Cas no 26830-95-5 (4-Methyl-2-nitrobenzonitrile)
4-Methyl-2-nitrobenzonitrile structure
Product Name:4-Methyl-2-nitrobenzonitrile
CAS No:26830-95-5
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD00056107
CID:53015
PubChem ID:96235
Update Time:2025-09-26
4-Methyl-2-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-nitrobenzonitrile
- 2-Nitro-p-tolunitrile
- 2-Nitro-4-methylbenzonitril
- 2-nitro-4-methylbenzonitrile
- 2-Nitro-4-toluonitrile
- 4-methyl-2-nitrobenzenecarbonitrile
- 4-Methyl-2-nitro-benzonitril
- Benzonitrile,4-methyl-2-nitro
- Benzonitrile, 4-methyl-2-nitro-
- 4-methyl-2-nitro-benzonitrile
- QGBSLPHQCUIZKK-UHFFFAOYSA-N
- NSC60828
- PubChem13730
- 2-Cyano-5-methylnitrobenzene
- KSC494K5H
- 4-methyl-2-nitro benzonitrile
- 4-Methyl-2-nitrobenzonitrile #
- QGBSLPHQCUIZKK-UHFFFAOYSA-
- S
- MFCD00056107
- NSC-60828
- 4-Methyl-2-nitrobenzonitrile, 97%
- EINECS 248-019-5
- EN300-183207
- SY074593
- CS-W017737
- NSC 60828
- DTXSID40181322
- InChI=1/C8H6N2O2/c1-6-2-3-7(5-9)8(4-6)10(11)12/h2-4H,1H3
- A818626
- AS-46000
- NS00028203
- FT-0619010
- J-016565
- 26830-95-5
- AM9933
- CL8217
- N0494
- BA3SM6E7RK
- SCHEMBL404758
- AI3-16689
- AKOS015891265
- Z1255415622
- DB-047028
-
- MDL： MFCD00056107
- Inchi： 1S/C8H6N2O2/c1-6-2-3-7(5-9)8(4-6)10(11)12/h2-4H,1H3
- InChI Key： QGBSLPHQCUIZKK-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C(C#N)C=CC(C)=C1)=O
Computed Properties
- Exact Mass: 162.04300
- Monoisotopic Mass: 162.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 69.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.3264 (rough estimate)
- Melting Point: 97.0 to 100.0 deg-C
- Boiling Point: 288.82°C (rough estimate)
- Flash Point: 158.8 °C
- Refractive Index: 1.5770 (estimate)
- Solubility: Soluble in methanol.
- PSA: 69.61000
- LogP: 2.29808
- Solubility: Not determined
4-Methyl-2-nitrobenzonitrile Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H332
- Warning Statement： P280
- Hazardous Material transportation number：3439
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S36
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- Storage Condition：2-8°C
4-Methyl-2-nitrobenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Methyl-2-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 045240-1g |
4-Methyl-2-nitrobenzonitrile |
26830-95-5 | 98% | 1g |
￡25.00 | 2022-03-01 | |
| Fluorochem | 045240-5g |
4-Methyl-2-nitrobenzonitrile |
26830-95-5 | 98% | 5g |
￡69.00 | 2022-03-01 | |
| Fluorochem | 045240-10g |
4-Methyl-2-nitrobenzonitrile |
26830-95-5 | 98% | 10g |
￡128.00 | 2022-03-01 | |
| Fluorochem | 045240-25g |
4-Methyl-2-nitrobenzonitrile |
26830-95-5 | 98% | 25g |
￡206.00 | 2022-03-01 | |
| Alichem | A010004001-250mg |
2-Cyano-5-methylnitrobenzene |
26830-95-5 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A010004001-500mg |
2-Cyano-5-methylnitrobenzene |
26830-95-5 | 97% | 500mg |
$855.75 | 2023-09-02 | |
| Alichem | A010004001-1g |
2-Cyano-5-methylnitrobenzene |
26830-95-5 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015114-1g |
4-Methyl-2-nitrobenzonitrile |
26830-95-5 | 98% | 1g |
￥82 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015114-25g |
4-Methyl-2-nitrobenzonitrile |
26830-95-5 | 98% | 25g |
￥351 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015114-5g |
4-Methyl-2-nitrobenzonitrile |
26830-95-5 | 98% | 5g |
￥136 | 2024-05-24 |
4-Methyl-2-nitrobenzonitrile Related Literature
-
Hassen Bel Abed,Jens Schoene,Mathias Christmann,Marc Nazaré Org. Biomol. Chem. 2016 14 8520
-
2. 734. Gladiolic acid. Part IV. Synthesis of 5-methoxy-6-methylphthalideD. Gardner,John Frederick Grove J. Chem. Soc. 1953 3646
-
3. 258. Phthalaldehydes and related compounds. Part II. Synthesis of isogladiolic acidJ. J. Brown,G. T. Newbold J. Chem. Soc. 1953 1285
-
5. Sandmeyer reactions. Part 5.1 Estimation of the rates of 1,5-aryl/aryl radical translocation and cyclisation during Pschorr fluorenone synthesis with a comparative analysis of reaction energeticsStephen A. Chandler,Peter Hanson,Alec B. Taylor,Paul H. Walton,Allan W. Timms J. Chem. Soc. Perkin Trans. 2 2001 214
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